Cas no 2172494-69-6 (ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate)

• Product Name: ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate
• CAS No: 2172494-69-6
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 6227762
• PubChem ID: 165601564
• Update Time: 2025-07-23

ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate
• EN300-1623214
• 2172494-69-6
• ethyl 7-methyl-3-oxo-1-oxaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C13H20O4/c1-3-16-12(15)11-10(14)8-17-13(11)6-4-5-9(2)7-13/h9,11H,3-8H2,1-2H3
• InChI Key： SBDTXRMGIKNPLH-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OCC)C21CCCC(C)C2)=O

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate

Research Brief on Ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate (CAS: 2172494-69-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate (CAS: 2172494-69-6) is a spirocyclic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic scaffold, has shown potential in various applications, including drug discovery, medicinal chemistry, and synthetic biology. The compound's structural complexity and functional groups make it a promising candidate for the development of novel therapeutics and chemical probes.

Recent studies have focused on the synthesis and optimization of ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and multicomponent reactions, to achieve high yields and enantioselectivity. These efforts aim to address challenges related to the compound's bioavailability and metabolic stability, which are critical for its potential therapeutic applications.

In the context of drug discovery, ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate has been investigated as a scaffold for designing inhibitors targeting key enzymes and receptors. Preliminary in vitro studies have demonstrated its activity against specific protein targets involved in inflammatory and neurodegenerative diseases. For instance, the compound has shown inhibitory effects on enzymes like cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting its potential as a lead compound for developing anti-inflammatory and neuroprotective agents.

Furthermore, the spirocyclic structure of ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate has been explored for its role in modulating protein-protein interactions (PPIs). PPIs are often considered challenging targets for small-molecule drugs due to their large and flat binding surfaces. However, the rigid and three-dimensional nature of spirocyclic compounds like this one offers a unique advantage in disrupting such interactions. Recent computational and experimental studies have highlighted its ability to bind to specific PPI interfaces, opening new avenues for targeting undruggable pathways.

Another area of interest is the compound's potential in chemical biology as a probe for studying biological systems. Its fluorescent derivatives have been synthesized and used to visualize cellular processes, such as lipid metabolism and membrane dynamics. These probes provide valuable insights into the spatiotemporal regulation of biological pathways and could aid in the identification of new drug targets.

Despite these promising findings, challenges remain in the development of ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate as a therapeutic or tool compound. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this molecule.

In conclusion, ethyl 7-methyl-3-oxo-1-oxaspiro4.5decane-4-carboxylate (CAS: 2172494-69-6) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique spirocyclic scaffold, combined with its diverse biological activities, positions it as a valuable candidate for drug discovery and biological probe development. Ongoing research efforts are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for future innovations in medicine and biotechnology.